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Compound of Interest

Compound Name: Ethyl 4-bromo-2-ethylbutanoate

Cat. No.: B13969213

Get Quote

Catalog Ref: BD02336705 | CAS: 1023367-05-0 Primary Application: Advanced intermediate

for pyrrolidone/lactone synthesis and heterocyclic drug discovery.

Chemical Profile & Significance
Ethyl 4-bromo-2-ethylbutanoate is a bifunctional building block characterized by a

-bromo leaving group and a sterically hindered

-ethyl ester moiety. Unlike simple linear bromo-esters, the C2-ethyl group introduces chirality
(racemic in bulk supplies) and steric bulk, significantly influencing the kinetics of downstream
nucleophilic substitutions.

Key Physicochemical Properties
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Property Specification / Estimate

Chemical Formula

Molecular Weight 223.11 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point ~95–100 °C at 10 mmHg (Predicted)

Density ~1.25 – 1.30 g/mL

Solubility
Soluble in DCM, EtOAc, THF; Immiscible with

water

Reactivity Class
Alkylating agent; Lachrymator; Moisture-

sensitive

Supply Chain Landscape
While generic chemical suppliers list standard bromo-esters, Ethyl 4-bromo-2-ethylbutanoate
is a niche intermediate often manufactured on-demand or stocked by specialized building-block

vendors.

Primary Supplier Analysis
BLD Pharm is the primary commercial source associated with the identifier BD02336705.

Stock Status: Often "In Stock" (Shanghai/USA warehouses) or "2-3 Weeks" (Synthesis on

demand).

Purity Standard: Typically

or

by GC.

Pack Sizes: 1g, 5g, 25g (R&D scale).
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Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b13969213/docs?utm_src=pdf-body#technical-procurement-handling-guide-ethyl-4-bromo-2-ethylbutanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13969213?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


If the primary stock is depleted, procurement officers should query Custom Synthesis

Organizations (CSOs) using the chemical structure rather than the CAS, as CAS 1023367-05-0

is less universally indexed than the IUPAC name.

Keywords for Sourcing:Ethyl 2-(2-bromoethyl)butanoate, 3-(Ethoxycarbonyl)pentyl bromide.

Alternative Vendors: Enamine, Combi-Blocks, and WuXi AppTec (often require RFQ).

Procurement Decision Logic (DOT Visualization)
The following workflow illustrates the decision process for sourcing this specific intermediate to

ensure project timelines are met.

Requirement: Ethyl 4-bromo-2-ethylbutanoate Check BLD Pharm (BD02336705) In Stock?

Place Order
(Lead Time: <1 Week)Yes

Query Secondary Vendors
(Enamine/Combi-Blocks)

No
Request Custom Synthesis
(Route: Lactone Opening)

No Stock Found

Click to download full resolution via product page

Figure 1: Strategic sourcing workflow for niche brominated intermediates.

Quality Assurance: The Self-Validating Protocol
Do not rely solely on the Certificate of Analysis (COA) for this compound. The

-bromo ester motif is prone to spontaneous cyclization to form the lactone (

-ethyl-

-butyrolactone), especially if stored improperly (humid/warm conditions).

Critical Impurity Analysis
-Ethyl-

-butyrolactone: Formed by intramolecular displacement of Br by the ester oxygen (followed
by ethyl loss) or hydrolysis.
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Hydrolysis Product: 4-Bromo-2-ethylbutanoic acid (detected by broad -COOH peak).

Validation Workflow
Upon receipt, QC must perform the following Identity & Purity Check:

Method:1H-NMR (CDCl3, 300/400 MHz)

Target Signal (Product): Look for the triplet/multiplet at ~3.4 ppm (

) and the quartet at ~4.1 ppm (

).

Impurity Signal (Lactone): Check for signals at ~4.2–4.4 ppm (ring

) which indicate cyclization.

Stoichiometry Check: Integrate the ester ethyl group (2H, q) vs. the bromo-methylene (2H, t).

Ratio must be 1:1.

Handling & Safety (EHS)
This compound is an alkylating agent and likely a lachrymator.

Engineering Controls: Handle strictly inside a functioning fume hood.

PPE: Nitrile gloves (double gloving recommended), safety goggles, lab coat.

Storage:

Temperature: 2–8 °C (Refrigerate).

Atmosphere: Store under Argon or Nitrogen (hygroscopic/hydrolysis risk).

Container: Tightly sealed glass vial with Teflon-lined cap. Avoid metal containers due to

corrosion risk from potential HBr evolution.

Spill Response: Neutralize with aqueous sodium thiosulfate or dilute ammonia to quench

alkylating potential before cleanup.
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Synthesis Context & Applications
Understanding the synthesis of this material aids in troubleshooting reactions. It is typically

produced via the acid-mediated ring opening of

-ethyl-

-butyrolactone.

Mechanistic Pathway
The reaction utilizes HBr in Ethanol to open the lactone ring. This equilibrium-driven process

explains why "Lactone" is the primary impurity.

α-Ethyl-γ-butyrolactone
(Precursor)

HBr / EtOH
(Ring Opening)

Ethyl 4-bromo-2-ethylbutanoate
(Target)

Reflux

Spontaneous Cyclization
(Storage Degradation)

Heat/Moisture

Target API / Heterocycle
(e.g., Pyrrolidones)

Amine/Nucleophile

Reversion

Click to download full resolution via product page

Figure 2: Synthesis and degradation pathway. Note the reversible nature of the lactone ring-

opening.

Application in Drug Development
Researchers utilize this intermediate primarily for:

Pyrrolidone Synthesis: Reaction with primary amines (

) yields

-substituted-3-ethyl-2-pyrrolidones (common pharmacophores in antiepileptics like
Brivaracetam analogs).

C-Alkylation: Using the bromide as an electrophile to attach the 2-ethylbutyrate chain to

carbon nucleophiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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